Cas no 2171602-35-8 (2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}-5-methoxypentanoic acid)

• Product Name: 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}-5-methoxypentanoic acid
• CAS No: 2171602-35-8
• MF: C₂₅H₂₅N₃O₇
• MW: 479.481906652451
• CID: 5966735
• PubChem ID: 165537735
• Update Time: 2025-06-08

2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}-5-methoxypentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}-5-methoxypentanoic acid
• EN300-1512103
• 2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-oxazol-3-yl]formamido}-5-methoxypentanoic acid
• 2171602-35-8

• Inchi： 1S/C25H25N3O7/c1-33-12-6-11-20(24(30)31)26-23(29)21-13-22(35-28-21)27-25(32)34-14-19-17-9-4-2-7-15(17)16-8-3-5-10-18(16)19/h2-5,7-10,13,19-20H,6,11-12,14H2,1H3,(H,26,29)(H,27,32)(H,30,31)
• InChI Key： YMMSKRYGDPQICQ-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC(C(NC(C(=O)O)CCCOC)=O)=NO1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 479.16925015g/mol
• Monoisotopic Mass: 479.16925015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 140Ų

Additional information on 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}-5-methoxypentanoic acid

Compound CAS No. 2171602-35-8: 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}-5-methoxypentanoic Acid

The compound with CAS No. 2171602-35-8, named 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}-5-methoxypentanoic acid, is a highly specialized organic molecule with significant potential in the fields of drug delivery, bioimaging, and materials science. This compound is characterized by its unique structure, which combines a fluorenylmethoxycarbonyl (Fmoc) group with a 1,2-oxazole ring and a pentanoic acid moiety. The integration of these functional groups makes it a versatile building block for advanced chemical synthesis and biomedical applications.

Recent studies have highlighted the importance of such compounds in the development of bioconjugates and drug delivery systems. The Fmoc group, a well-known protecting group in peptide synthesis, provides excellent stability and compatibility with various biochemical reactions. Its presence in this compound ensures controlled release properties, making it ideal for targeted drug delivery applications. Additionally, the 1,2-oxazole ring introduces aromaticity and potential for conjugation, enhancing the molecule's electronic properties and reactivity.

The pentanoic acid moiety at the terminus of the molecule adds hydrophilicity, which is crucial for improving solubility and bioavailability in aqueous environments. This feature is particularly advantageous in pharmaceutical applications where precise drug delivery and controlled release are paramount. Recent research has also explored the use of similar compounds in the development of stimuli-responsive materials, where the interplay between hydrophilic and hydrophobic domains can be exploited for smart drug delivery systems.

From a synthetic perspective, the construction of this compound involves a series of carefully designed reactions to ensure high yield and purity. The synthesis typically begins with the preparation of the Fmoc derivative, followed by coupling reactions to introduce the oxazole ring and pentanoic acid group. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling have been employed to optimize the reaction conditions and improve scalability.

Emerging applications of this compound include its use as a linker in antibody-drug conjugates (ADCs) and as a component in peptide-based vaccines. The ability to modify each functional group independently allows for fine-tuning of the molecule's properties to suit specific biomedical needs. For instance, modifications to the Fmoc group can influence its degradation profile under physiological conditions, while alterations to the oxazole ring can enhance binding affinity to specific biological targets.

In terms of structural characterization, modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the compound's structure. These methods provide detailed insights into the spatial arrangement of atoms and confirm the integrity of each functional group. Such rigorous characterization is essential for ensuring reproducibility and reliability in downstream applications.

Looking ahead, ongoing research is focused on expanding the utility of this compound by exploring its potential in gene therapy vectors and nanomedicine platforms. The integration of this compound into lipid nanoparticles (LNPs) or polymeric micelles has shown promise in enhancing drug encapsulation efficiency and reducing systemic toxicity. Furthermore, its role as a scaffold for multivalent interactions is being investigated to develop next-generation therapeutic agents with improved efficacy.

In conclusion, CAS No. 2171602-35-8 represents a cutting-edge molecule with multifaceted applications across various scientific disciplines. Its unique combination of functional groups positions it as a valuable tool for advancing drug delivery systems, bioimaging technologies, and materials science research. As ongoing studies continue to uncover new possibilities for this compound, its impact on both academic research and industrial applications is expected to grow significantly.